Cas no 2137510-98-4 (1-(8-formylquinolin-6-yl)azetidine-2-carboxylic acid)

• Product Name: 1-(8-formylquinolin-6-yl)azetidine-2-carboxylic acid
• CAS No: 2137510-98-4
• MF: C₁₄H₁₂N₂O₃
• MW: 256.256683349609
• CID: 6389330
• PubChem ID: 165746976
• Update Time: 2025-10-29

1-(8-formylquinolin-6-yl)azetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(8-formylquinolin-6-yl)azetidine-2-carboxylic acid
• 2137510-98-4
• EN300-1142810

• Inchi： 1S/C14H12N2O3/c17-8-10-7-11(16-5-3-12(16)14(18)19)6-9-2-1-4-15-13(9)10/h1-2,4,6-8,12H,3,5H2,(H,18,19)
• InChI Key： OTONGFASOBJGQA-UHFFFAOYSA-N
• SMILES： OC(C1CCN1C1C=C(C=O)C2C(=CC=CN=2)C=1)=O

Computed Properties

• Exact Mass: 256.08479225g/mol
• Monoisotopic Mass: 256.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.5Ų

Additional information on 1-(8-formylquinolin-6-yl)azetidine-2-carboxylic acid

Professional Introduction to 1-(8-formylquinolin-6-yl)azetidine-2-carboxylic Acid (CAS No. 2137510-98-4)

1-(8-formylquinolin-6-yl)azetidine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number CAS No. 2137510-98-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by a fused ring system, which often exhibits remarkable biological activity. The presence of both a formyl group and an azetidine ring in its molecular structure makes it a versatile intermediate for the synthesis of various pharmacologically relevant molecules.

The< b>azetidine moiety, a five-membered saturated nitrogen-containing heterocycle, is known for its stability and ability to participate in diverse chemical transformations. This structural feature, combined with the electron-withdrawing effect of the formyl group, enhances the reactivity of the compound, making it an attractive building block for drug discovery efforts. The quinoline scaffold, another prominent feature of this molecule, is widely recognized for its broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from quinoline derivatives. The< b>8-formylquinolin-6-yl moiety, in particular, has been explored as a key pharmacophore in the design of molecules targeting various diseases. For instance, studies have demonstrated its potential in inhibiting kinases and other enzymes involved in cancer progression. The formyl group further contributes to the compound's utility by allowing for facile condensation reactions with nucleophiles, thereby enabling the synthesis of more complex derivatives.

The< b>azetidine-2-carboxylic acid component of this compound introduces a carboxylic acid functionality at the 2-position of the azetidine ring. This carboxylic acid can be further modified through esterification, amidation, or other carboxylate chemistry to generate a wide range of derivatives with tailored properties. Such modifications are crucial for optimizing pharmacokinetic profiles and enhancing binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of molecules like 1-(8-formylquinolin-6-yl)azetidine-2-carboxylic acid. These tools allow researchers to predict the binding modes and interactions of this compound with potential drug targets, such as protein kinases or transcription factors. By leveraging these computational approaches, scientists can accelerate the discovery and optimization process, leading to more efficient development pipelines.

The synthesis of 1-(8-formylquinolin-6-yl)azetidine-2-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies often include cyclization reactions to construct the quinoline and azetidine moieties, followed by functional group interconversions to introduce the formyl and carboxylic acid groups. Advances in synthetic methodologies have enabled more streamlined routes, reducing both cost and environmental impact.

In the realm of drug discovery, this compound has been investigated as a precursor for several lead compounds. Its unique structural features make it suitable for generating molecules with diverse biological activities. For example, derivatives derived from 1-(8-formylquinolin-6-yl)azetidine-2-carboxylic acid have shown promise in preclinical studies as inhibitors of specific enzymes implicated in inflammatory diseases. The ability to fine-tune the pharmacophore through structural modifications offers a powerful approach to developing next-generation therapeutics.

The growing interest in heterocyclic compounds like 1-(8-formylquinolin-6-yl)azetidine-2-carboxylic acid is also driven by their potential applications in materials science and nanotechnology. These molecules can be incorporated into functional materials or used as building blocks for designing supramolecular assemblies with specific properties. Such applications highlight the versatility of this class of compounds beyond their traditional role in pharmaceuticals.

Ethical considerations are paramount in the development and use of any chemical compound intended for therapeutic purposes. Researchers must adhere to stringent guidelines to ensure safety and efficacy throughout the drug development process. The synthesis and characterization of 1-(8-formylquinolin-6-yl)azetidine-2-carboxylic acid, therefore, must be conducted under controlled conditions with rigorous quality control measures.

In conclusion, 1-(8-formylquinolin-6-yl)azetidine-2-carboxylic acid, with its CAS number CAS No. 2137510-98-4, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel therapeutic agents with potential applications across multiple disease areas. As research continues to uncover new biological functions and synthetic strategies for this compound, its importance in drug discovery is expected to grow even further.